Cas no 25333-24-8 (methyl 4-oxo-4-phenyl-butanoate)

methyl 4-oxo-4-phenyl-butanoate Properties

Names and Identifiers

• Benzenebutanoic acid, g-oxo-, methyl ester
• Methyl 3-Benzoylpropionate
• methyl 4-oxo-4-phenylbutanoate
• 3-Benzoylpropionic Acid Methyl Ester
• 4-oxo-4-phenylbutanoic acid methyl ester
• 4-Oxo-4-phenylbutyric Acid Methyl Ester
• methyl 4-oxo-4-phenylbutyrate
• Propionic acid,3-benzoyl-,methyl ester
• Methyl 4-phenyl-4-oxobutanoate
• NSC 27900
• Propionic acid, 3-benzoyl-, methyl ester
• Benzenebutanoic acid, gamma-oxo-, methyl ester
• XVRCVKWYKYJEIG-UHFFFAOYSA-N
• Benzenebutanoic acid, .gamma.-oxo-, methyl ester
• Methyl3-Benzoylpropionate
• methyl-3-benzoylpropionate
• Methyl 3-benzoylpropanoate
• XVRCVKWYKYJEIG-UHF
• methyl 4-oxo-4-phenyl-butanoate
• MFCD00014906
• NSC-27900
• InChI=1/C11H12O3/c1-14-11(13)8-7-10(12)9-5-3-2-4-6-9/h2-6H,7-8H2,1H3
• AKOS008909633
• Methyl 3-benzoylpropionate, AldrichCPR
• CS-0067775
• Propionic acid, beta-benzoyl-, methyl ester
• (2-OXOQUINOXALIN-1(2H)-YL)ACETICACID
• Methyl 4-oxo-4-phenylbutanoate #
• EN300-124297
• FT-0628323
• SY009084
• FT-0628542
• AM10004
• A817790
• 25333-24-8
• B1546
• XVRCVKWYKYJEIG-UHFFFAOYSA-
• NSC27900
• AC-26562
• AS-60217
• DTXSID90179976
• SCHEMBL135356
• 3-Benzoylpropionic acid methyl ester;
• DB-046672
• +Expand

• MDL： MFCD00014906
• InChIKey： XVRCVKWYKYJEIG-UHFFFAOYSA-N
• Inchi： 1S/C11H12O3/c1-14-11(13)8-7-10(12)9-5-3-2-4-6-9/h2-6H,7-8H2,1H3
• SMILES： O(C([H])([H])[H])C(C([H])([H])C([H])([H])C(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)=O
• BRN： 2211627

Computed Properties

• Exact Mass: 192.07900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 192.079
• Heavy Atom Count: 14
• Complexity: 205
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: 1.82250
• PSA: 43.37000
• Refractive Index: 1.5260 (589.3 nm 19 ºC)
• Boiling Point: 172-174 °C (10 mmHg)
• Flash Point: 172-174°C/10mm
• Solubility: Slightly soluble (1.5 g/l) (25 º C),
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.104±0.06 g/cm3 (20 ºC 760 Torr),

methyl 4-oxo-4-phenyl-butanoate Security Information

• Safety Term：S24/25
• Safety Instruction： S24/25

methyl 4-oxo-4-phenyl-butanoate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone